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Compound of Interest

Compound Name: 4-Benzylpyridine

Cat. No.: B057826 Get Quote

Essential Safety and Handling Guide for 4-
Benzylpyridine
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 4-Benzylpyridine in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe and effective

management of this chemical.

Hazard Identification and Personal Protective Equipment
(PPE)
4-Benzylpyridine is classified as hazardous. It is harmful if swallowed, causes skin and

serious eye irritation, and may cause respiratory irritation.[1][2][3] Adherence to the following

PPE guidelines is mandatory to minimize exposure risks.
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Protection Type Equipment Specification Purpose

Eye/Face

Chemical safety goggles or

eyeglasses conforming to

OSHA's 29 CFR 1910.133 or

European Standard EN166.[1]

To protect eyes from splashes

and irritation.

Hand
Appropriate protective gloves

(e.g., Nitrile rubber).[1]

To prevent skin contact and

irritation.[1]

Body

Wear appropriate protective

clothing to prevent skin

exposure.[1]

To protect skin from accidental

contact.

Respiratory

Use only in a well-ventilated

area.[1][4][5] If ventilation is

inadequate, use a NIOSH-

approved respirator (e.g., N95

dust mask).

To prevent inhalation of

vapors, mists, or sprays.[1]

Engineering Controls: Work in a well-ventilated area.[1][4][5] Ensure that eyewash stations and

safety showers are in close proximity to the workstation.[1][3]

Operational Plan: Step-by-Step Handling and
Storage
Handling:

Avoid all contact with skin and eyes.[1]

Do not breathe in mists, vapors, or sprays.[1]

Ensure thorough washing of face, hands, and any exposed skin after handling.[1][4]

Do not eat, drink, or smoke when using this product.[4][5]

Storage:
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Store in a well-ventilated, dry place.[1][3][6]

Keep the container tightly closed.[1][3][6]

Store locked up.[1][4]

Incompatible Materials: Keep away from strong oxidizing agents and strong acids.[1]

Emergency and Disposal Procedures
First-Aid Measures:

Exposure Route First-Aid Protocol

Inhalation

Move the person to fresh air and keep them in a

position comfortable for breathing.[1][3] If not

breathing, provide artificial respiration.[1][2]

Seek medical attention if you feel unwell.[1]

Skin Contact

Immediately wash the affected area with plenty

of soap and water.[1] Remove all contaminated

clothing and shoes.[1][2] If skin irritation occurs,

seek medical advice.[1]

Eye Contact

Rinse cautiously with water for several minutes.

[1][3] Remove contact lenses if present and

easy to do, and continue rinsing for at least 15

minutes.[1] If eye irritation persists, get medical

attention.[1]

Ingestion

Rinse the mouth with water.[1] Do NOT induce

vomiting.[2] Call a POISON CENTER or doctor

if you feel unwell.[1]

Spill and Disposal Plan:

Spills: For spills, absorb the material with an inert substance (e.g., sand, earth, or

vermiculite) and place it in a suitable, labeled container for disposal.[2][6] Ensure adequate

ventilation and wear appropriate PPE during cleanup.
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Disposal: Dispose of the contents and container at an approved waste disposal plant.[1][3][4]

Do not flush into surface water or the sanitary sewer system.[1]

Chemical and Physical Properties
The following table summarizes key quantitative data for 4-Benzylpyridine.

Property Value

Molecular Formula C₁₂H₁₁N[1][7]

Molecular Weight 169.22 g/mol [7][8]

Appearance Light yellow liquid[1]

Boiling Point 287 °C / 548.6 °F @ 760 mmHg[1]

Melting Point 9 - 11 °C / 48.2 - 51.8 °F[1]

Flash Point 115 °C / 239 °F[1]

Density 1.060 - 1.061 g/mL at 25 °C[1]

pH 8 (saturated solution)[1]

Vapor Pressure 10 hPa @ 135 °C[1]

Vapor Density 5.8[1]

CAS Number 2116-65-6[1][7]

Visual Workflow for Safe Handling
The diagram below illustrates the logical workflow for the safe handling of 4-Benzylpyridine,

from initial preparation to final disposal.
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Caption: Workflow for the safe handling of 4-Benzylpyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling 4-
Benzylpyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b057826#personal-protective-equipment-for-handling-
4-benzylpyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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